Cas no 1806822-30-9 (2,3-Dichloro-5-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2,3-Dichloro-5-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1806822-30-9
• MF: C₇H₂Cl₂F₅N
• MW: 265.995497226715
• CID: 4811559
• Update Time: 2025-10-31

2,3-Dichloro-5-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2Cl2F5N/c8-3-1-2(6(10)11)4(7(12,13)14)15-5(3)9/h1,6H
• InChI Key： WAKSRGZPJKFNMN-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(F)(F)F)C(C(F)F)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Dichloro-5-(difluoromethyl)-6-(trifluoromethyl)pyridine

Introduction to 2,3-Dichloro-5-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806822-30-9)

2,3-Dichloro-5-(difluoromethyl)-6-(trifluoromethyl)pyridine, identified by its CAS number 1806822-30-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its dual chloro and fluoro substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural framework of 2,3-Dichloro-5-(difluoromethyl)-6-(trifluoromethyl)pyridine incorporates three key functional groups: two chlorine atoms at the 2 and 3 positions, a difluoromethyl group at the 5 position, and a trifluoromethyl group at the 6 position. These substituents contribute to its high reactivity and versatility, enabling its use in diverse synthetic pathways. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their ability to improve pharmacokinetic profiles of drug candidates. 2,3-Dichloro-5-(difluoromethyl)-6-(trifluoromethyl)pyridine has been explored as a building block in the development of novel therapeutic agents. Its incorporation into drug molecules can lead to enhanced binding affinity, reduced susceptibility to metabolic degradation, and improved oral bioavailability.

One of the most compelling applications of 2,3-Dichloro-5-(difluoromethyl)-6-(trifluoromethyl)pyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By modifying the pyridine core with chloro and fluoro groups, researchers have been able to develop potent inhibitors that selectively target specific kinases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many tumor cells.

Another area where 2,3-Dichloro-5-(difluoromethyl)-6-(trifluoromethyl)pyridine has made significant contributions is in the development of agrochemicals. Fluorinated pyridines are known for their efficacy as intermediates in the synthesis of herbicides and pesticides. The compound's structural features allow for the creation of molecules that exhibit strong herbicidal activity while maintaining low environmental toxicity. This makes it an attractive candidate for sustainable agricultural practices.

The synthesis of 2,3-Dichloro-5-(difluoromethyl)-6-(trifluoromethyl)pyridine typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions on a pyridine precursor followed by fluorination using appropriate reagents such as hydrogen fluoride or fluorinating agents like Selectfluor®. The introduction of fluorine atoms often necessitates specialized conditions to achieve regioselectivity and minimize side reactions.

Recent advancements in synthetic methodologies have enabled more efficient production of fluorinated pyridines. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms with higher precision. These techniques not only improve the efficiency of synthesis but also reduce waste generation, aligning with green chemistry principles.

The pharmacological potential of 2,3-Dichloro-5-(difluoromethyl)-6-(trifluoromethyl)pyridine extends beyond kinase inhibition. Researchers have also explored its use in developing antiviral and antibacterial agents. The electron-withdrawing nature of the chloro and fluoro substituents enhances the compound's ability to interact with biological targets at the molecular level. This has led to the discovery of novel compounds with promising antimicrobial properties.

In conclusion,2,3-Dichloro-5-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806822-30-9) represents a versatile and valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features enable its use in the synthesis of biologically active molecules with improved pharmacokinetic properties. As research continues to uncover new applications for fluorinated compounds, this compound is likely to remain a cornerstone in drug discovery efforts worldwide.